1-methyl-5-(methylsulfanyl)-1H-1,2,3,4-tetrazole

• IUPAC Name: 1-methyl-5-methylsulfanyltetrazole
• InChI: InChI=1S/C3H6N4S/c1-7-3(8-2)4-5-6-7/h1-2H3
• InChI Key: LXYHDGHYFGKBMN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SC
• Molecular Formula: C3H6N4S
• DSSTOX Substance ID: DTXSID00399587
• Molecular Weight: 130.17 g/mol
• CAS No.: 68700-68-5

Description

1-methyl-5-(methylsulfanyl)-1H-1,2,3,4-tetrazole is a useful research compound. Its molecular formula is C3H6N4S and its molecular weight is 130.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure Analysis

5-Methylsulfanyl-1H-tetrazole, a compound closely related to 1-methyl-5-(methylsulfanyl)-1H-1,2,3,4-tetrazole, has been studied for its crystallographic properties. It was found to crystallize in two distinct forms, alpha and beta, each with unique molecular arrangements and hydrogen bonding patterns. This study highlights the compound's versatile structural characteristics, which could be relevant in the design of materials with specific crystallographic properties (Fridman, Kapon, & Kaftory, 2004).

Reactivity and Synthesis

Research into the reactivity of 5-aryloxytetrazoles with dimethyl sulfoxide and DMSO-acetic anhydride revealed insights into the synthesis of derivatives like 1-methylsulfanylmethyl-5-(4-nitrophenoxy)tetrazole. These findings are crucial for understanding the chemical behavior of tetrazole compounds and developing synthetic pathways for novel derivatives with potential applications in various scientific fields (Dabbagh, Noroozi Pesyan, Bagheri, Takemo, & Hayashi, 2005).

Functionalization and Synthesis

The study of reactions involving 5-methylsulfinyl-1-(4-nitrophenyl)tetrazole with nitrogen-centered nucleophiles contributes to the broader understanding of functionalizing tetrazole compounds. Such research aids in the development of new methods for introducing functional groups into the tetrazole ring, expanding the utility of these compounds in synthetic chemistry and potentially leading to new drug candidates or materials (Egorova, Artamonova, Hrabálek, & Koldobskii, 2005).

Material Science and Coordination Chemistry

Tetrazole-functionalized ligands have been explored for their role in the self-assembly processes of hybrid frameworks involving Keggin-type polyoxometalates (POMs). This research demonstrates the potential of tetrazole derivatives in the construction of complex structures with applications ranging from catalysis to material science, emphasizing the versatility of tetrazole compounds in coordination chemistry (Hu et al., 2014).